Cas no 2138346-77-5 (1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine)

• Product Name: 1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine
• CAS No: 2138346-77-5
• MF: C₁₁H₁₄FN₃
• MW: 207.247365474701
• CID: 5929296
• PubChem ID: 165718168
• Update Time: 2025-06-14

1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine
• 2138346-77-5
• EN300-1113560

• Inchi： 1S/C11H14FN3/c1-11(2,12)7-15-10-5-9(13)4-3-8(10)6-14-15/h3-6H,7,13H2,1-2H3
• InChI Key： ZGBCXAHXPBHYOI-UHFFFAOYSA-N
• SMILES： FC(C)(C)CN1C2C=C(C=CC=2C=N1)N

Computed Properties

• Exact Mass: 207.11717562g/mol
• Monoisotopic Mass: 207.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine

Research Brief on 1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine (CAS: 2138346-77-5)

1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine (CAS: 2138346-77-5) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound belongs to the indazole class of heterocyclic compounds, which are known for their diverse pharmacological activities, including kinase inhibition and modulation of various signaling pathways. The presence of a fluoro-methylpropyl group at the 1-position and an amino group at the 6-position of the indazole ring suggests potential for enhanced binding affinity and selectivity toward biological targets.

Recent studies have explored the synthesis, characterization, and biological evaluation of 1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine. One key area of interest is its potential as a kinase inhibitor, particularly in the context of cancer therapy. Preliminary in vitro assays have demonstrated its ability to inhibit specific kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited nanomolar-level inhibition against a subset of tyrosine kinases, with notable selectivity over closely related isoforms.

The compound's pharmacokinetic properties have also been investigated, with a focus on its metabolic stability and bioavailability. Early-stage animal studies have shown promising results, including good oral absorption and favorable tissue distribution. However, further optimization may be required to address challenges such as potential off-target effects and metabolic clearance rates. Researchers are particularly interested in modifying the fluoro-methylpropyl moiety to improve the compound's drug-like properties while maintaining its inhibitory activity.

Beyond its kinase inhibitory activity, 1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine has been explored for its potential applications in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience suggested that this compound could modulate neuroinflammatory pathways by targeting specific microglial receptors. This finding opens new avenues for repurposing the molecule in conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role.

In summary, 1-(2-fluoro-2-methylpropyl)-1H-indazol-6-amine represents a promising scaffold for further drug development, with potential applications in oncology and neurology. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological profile, and evaluate its efficacy in more complex disease models. Future studies will likely focus on structure-activity relationship (SAR) analyses and the development of derivatives with improved potency and selectivity.